Cas no 95935-98-1 (Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-)
95935-98-1 structure
Product Name:Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-
CAS No:95935-98-1
MF:C4H9N5O3
MW:175.145959615707
CID:751624
PubChem ID:13492814
Update Time:2025-04-19
Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-
- 1-carbamoyl-3-[(carbamoylamino)methyl]urea
- N-[(Carbamoylamino)methyl]-2-imidodicarbonic diamide
- DTXSID00542132
- 95935-98-1
-
- Inchi: 1S/C4H9N5O3/c5-2(10)7-1-8-4(12)9-3(6)11/h1H2,(H3,5,7,10)(H4,6,8,9,11,12)
- InChI Key: UAQAPRQAYISXQV-UHFFFAOYSA-N
- SMILES: O=C(NC(N)=O)NCNC(N)=O
Computed Properties
- Exact Mass: 175.07053917g/mol
- Monoisotopic Mass: 175.07053917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 139Ų
Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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